Cas no 61497-41-4 (Benzene, 4-(methylsulfonyl)-2-nitro-1-(phenylthio)-)
61497-41-4 structure
Product Name:Benzene, 4-(methylsulfonyl)-2-nitro-1-(phenylthio)-
CAS No:61497-41-4
MF:C13H11NO4S2
MW:309.36074090004
CID:477130
PubChem ID:9279143
Update Time:2025-04-19
Benzene, 4-(methylsulfonyl)-2-nitro-1-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-(methylsulfonyl)-2-nitro-1-(phenylthio)-
- 4-methylsulfonyl-2-nitro-1-phenylsulfanylbenzene
- 61497-41-4
- DTXSID50429409
- AKOS008568405
-
- Inchi: 1S/C13H11NO4S2/c1-20(17,18)11-7-8-13(12(9-11)14(15)16)19-10-5-3-2-4-6-10/h2-9H,1H3
- InChI Key: ULALYSKGJBOWOY-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=C(C=1)[N+](=O)[O-])SC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 309.01303
- Monoisotopic Mass: 309.01295018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 114Ų
Experimental Properties
- PSA: 77.28
Benzene, 4-(methylsulfonyl)-2-nitro-1-(phenylthio)- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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